Cas no 2091590-21-3 (2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2091590-21-3
• MF: C₅H₅N₃O
• MW: 123.112700223923
• CID: 5723703
• PubChem ID: 121214199
• Update Time: 2025-06-08

2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026724696
• starbld0042270
• 2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile
• F2198-6116
• 2091590-21-3
• 1H-Pyrazole-1-acetonitrile, 5-hydroxy-

• Inchi： 1S/C5H5N3O/c6-2-4-8-5(9)1-3-7-8/h1,3,7H,4H2
• InChI Key： QUYBLCGIRONDTK-UHFFFAOYSA-N
• SMILES： O=C1C=CNN1CC#N

Computed Properties

• Exact Mass: 123.043261792g/mol
• Monoisotopic Mass: 123.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 338.8±22.0 °C(Predicted)
• pka: 8.04±0.48(Predicted)

Additional information on 2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile

Introduction to 2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile (CAS No. 2091590-21-3) and Its Applications in Modern Chemical Biology

2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2091590-21-3, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic organic molecule features a pyrazole core substituted with a hydroxyl group and an acetonitrile moiety, making it a versatile scaffold for the development of novel bioactive agents. The unique structural attributes of this compound have garnered considerable attention from researchers exploring its potential in drug discovery, particularly in the modulation of enzymatic pathways and the design of targeted therapies.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is renowned for its broad spectrum of biological activities. Its structural flexibility allows for facile functionalization, enabling the synthesis of diverse derivatives with tailored pharmacological properties. In the case of 2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile, the presence of both a hydroxyl group and an acetonitrile substituent introduces additional reactivity, making it a valuable intermediate in organic synthesis. This compound has been increasingly utilized in the development of inhibitors targeting various therapeutic pathways, including those relevant to inflammation, cancer, and neurodegenerative diseases.

Recent advancements in chemical biology have highlighted the importance of 2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile as a key intermediate in the synthesis of small-molecule modulators. For instance, studies have demonstrated its role in generating potent inhibitors of kinases and other enzymes implicated in signal transduction cascades. The hydroxyl group on the pyrazole ring provides a site for hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Meanwhile, the acetonitrile moiety can serve as a handle for further derivatization, allowing researchers to fine-tune physicochemical properties such as solubility and metabolic stability.

The compound's relevance is further underscored by its application in preclinical studies investigating novel therapeutic strategies. Researchers have leveraged 2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile to develop lead compounds that exhibit promising activity against disease-relevant biomarkers. For example, derivatives of this scaffold have shown efficacy in inhibiting inflammatory cytokine production, suggesting potential utility in treating chronic inflammatory disorders. Additionally, preliminary data indicate that certain analogs may selectively target overexpressed kinases in tumor cells, offering a rationale for their exploration as anticancer agents.

The synthesis of 2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile involves well-established organic transformations, including condensation reactions and nucleophilic substitutions. These synthetic protocols ensure high yields and purity, making the compound readily accessible for downstream applications. The growing interest in this molecule has spurred efforts to optimize synthetic routes, particularly with an emphasis on green chemistry principles to minimize environmental impact. Such endeavors align with broader trends in pharmaceutical research aimed at sustainable production practices.

In conclusion, 2-(5-hydroxy-1H-pyrazol-1-yl)acetonitrile (CAS No. 2091590-21-3) represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of functional groups makes it an indispensable tool for medicinal chemists seeking to develop next-generation bioactive molecules. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play an increasingly pivotal role in addressing unmet medical needs across multiple therapeutic areas.